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Compound of Interest

Compound Name: GA-017

Cat. No.: B15606594

For Researchers, Scientists, and Drug Development Professionals

Introduction

GA-017 is a potent and selective small molecule inhibitor of Large Tumor Suppressor Kinase 1
and 2 (LATS1/2), key components of the Hippo signaling pathway.[1][2][3][4][5] By inhibiting
LATS1/2, GA-017 promotes the nuclear translocation and activation of the transcriptional
coactivators Yes-associated protein (YAP) and transcriptional coactivator with PDZ-binding
motif (TAZ), leading to the expression of genes that regulate cell proliferation and growth.[1][2]
[6] These characteristics make GA-017 a valuable tool for research in areas such as 3D cell
culture, organoid formation, and tissue regeneration.[1][4][6] This document provides detailed
protocols for the preparation of GA-017 stock solutions using dimethyl sulfoxide (DMSO) for in
vitro research applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for GA-017.
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Property Value Source(s)
Molecular Weight 343.38 g/mol [31[7]

CAS Number 2351906-74-4 [3][7][8]
Appearance Off-white to light yellow solid [3]

I 20.83 mg/mL (60.66 mM) to 69
Solubility in DMSO [311517]
mg/mL (200.94 mM)

ICso0 (LATS1) 4.10 nM [11[3][5]
ICso0 (LATS2) 3.92nM [11[31[5]
Storage (Powder) -20°C for up to 3 years [31[7]
Storage (Stock Solution in -80°C for up to 6 months; 7]
DMSO) -20°C for up to 1 month

Experimental Protocols

Materials
e GA-017 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM GA-017 Stock Solution
in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for subsequent dilutions for cell culture experiments.

e Preparation: Don appropriate PPE. Ensure the work area is clean and sterile, preferably
within a laminar flow hood.

e Weighing GA-017: Carefully weigh out 1 mg of GA-017 powder using a calibrated analytical
balance and place it into a sterile microcentrifuge tube.

e Adding DMSO: Using a calibrated pipette, add 291.22 pL of anhydrous DMSO to the
microcentrifuge tube containing the GA-017 powder. Note: The use of newly opened,
anhydrous DMSO is recommended as hygroscopic DMSO can negatively impact solubility.

[31[5]

» Dissolution: Tightly cap the tube and vortex thoroughly for several minutes to ensure
complete dissolution. Gentle warming (up to 80°C) and sonication can be used to aid
dissolution if necessary.[3][7] Visually inspect the solution to ensure no solid particles remain.

» Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the
aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage
(up to 1 month).[3][7]

Calculation for Different Stock Concentrations

To prepare stock solutions of different concentrations, use the following formula:

Volume of DMSO (in pL) = [Mass of GA-017 (in mg) / 343.38 ( g/mol )] / [Desired Concentration
(in M)] * 1,000,000

For example, to prepare a 1 mM stock solution from 1 mg of GA-017: Volume of DMSO =
(0.001 g/ 343.38 g/mol ) / 0.001 mol/L = 0.0029122 L = 2.9122 mL[3][7]

Visualizations
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Caption: Workflow for preparing GA-017 stock solution.
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Caption: GA-017 inhibits the Hippo pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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